molecular formula C16H23NO2 B1499056 3-Benzyl-8,8-dimethoxy-3-azabicyclo[3.2.1]octane

3-Benzyl-8,8-dimethoxy-3-azabicyclo[3.2.1]octane

Cat. No.: B1499056
M. Wt: 261.36 g/mol
InChI Key: VRGUCTOANMEOKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Benzyl-8,8-dimethoxy-3-azabicyclo[3.2.1]octane is a useful research compound. Its molecular formula is C16H23NO2 and its molecular weight is 261.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H23NO2

Molecular Weight

261.36 g/mol

IUPAC Name

3-benzyl-8,8-dimethoxy-3-azabicyclo[3.2.1]octane

InChI

InChI=1S/C16H23NO2/c1-18-16(19-2)14-8-9-15(16)12-17(11-14)10-13-6-4-3-5-7-13/h3-7,14-15H,8-12H2,1-2H3

InChI Key

VRGUCTOANMEOKA-UHFFFAOYSA-N

Canonical SMILES

COC1(C2CCC1CN(C2)CC3=CC=CC=C3)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Benzyl-8,8-dimethoxy-3-aza-bicyclo[3.2.1]oct-6-ene (51.8 g, 0.2 mol) was dissolved in EtOAc (100 mL) in a 500 mL Parr bottle. To this was added 20% Pd(OH)2/C (Degussa type, 2.60 g) and the mixture was shaken under 45 psi of H2 for 4 h (or judged complete by TLC). The reaction was filtered through a Celite pad, rinsed with EtOAc, and concentrated to a brown liquid (50.4 g, 97%). (TLC 30% EtOAc/hexanes Rf 0.63); 1H NMR (400 MHz, CDCl3) δ 7.33–7.17 (5H), 3.51 (s, 2H), 3.22 (s, 3H), 3.16 (s, 3H), 2.50 (AB dd, J=10.4, 3.7 Hz, 2H), 2.40 (AB d, J=10.4 Hz, 2H), 2.04 (br s, 2H), 1.70–1.64 (m, 4H); APCI MS m/z 262.3 (M+1)+.
Name
3-Benzyl-8,8-dimethoxy-3-aza-bicyclo[3.2.1]oct-6-ene
Quantity
51.8 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
2.6 g
Type
catalyst
Reaction Step Two

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